Cas no 69741-91-9 (5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine)
69741-91-9 structure
Product Name:5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine
CAS No:69741-91-9
MF:C6H11N3O
MW:141.171040773392
CID:974151
PubChem ID:23273427
Update Time:2024-03-01
5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazol-2-amine,5-(1-methylpropyl)-(9CI)
- 5-(BUTAN-2-YL)-1,3,4-OXADIAZOL-2-AMINE
- AOD100712
- 5-(sec-Butyl)-1,3,4-oxadiazol-2-amine
- 5-(1-Methylpropyl)-1,3,4-oxadiazole-2-amine
- 2-AMINO-5-SEC-BUTYL-1,3,4-OXADIAZOLE
- 5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine
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- Inchi: 1S/C6H11N3O/c1-3-4(2)5-8-9-6(7)10-5/h4H,3H2,1-2H3,(H2,7,9)
- InChI Key: RKHGGNRULVZPLJ-UHFFFAOYSA-N
- SMILES: O1C(N)=NN=C1C(C)CC
Computed Properties
- Exact Mass: 141.090211983g/mol
- Monoisotopic Mass: 141.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.9
5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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